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Compound of Interest

Compound Name:
2-(4-Bromothiophen-3-

yl)cyclohexan-1-ol

Cat. No.: B13274894

Get Quote

High-Value Intermediate for Medicinal Chemistry & Scaffold Design[1]

Executive Summary
This technical guide profiles 2-(4-bromothiophen-3-yl)cyclohexan-1-ol, a dual-functionalized

heterocycle-aliphatic hybrid. This molecule represents a strategic scaffold in drug discovery,

serving as a bioisostere for 2-phenylcyclohexanol derivatives (common in CNS-active agents

like Tramadol or Venlafaxine analogs). Its core value lies in the orthogonal reactivity of its

functional handles: a secondary alcohol for derivatization/directing, and a sterically constrained

thiophene bromide for cross-coupling.

Key Applications:

Fragment-Based Drug Design (FBDD): High

character (Fsp3) with a distinct vector for elaboration.

Bioisosterism: The 3,4-disubstituted thiophene mimics a meta- or para-substituted phenyl

ring but with altered electronic properties and metabolic profiles.
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Divergent Synthesis: Precursor to tricyclic thienocycloheptanes or benzothiophene

analogues via intramolecular cyclization.

Structural Analysis & Stereochemistry
The molecule comprises a cyclohexane ring fused to a 3,4-disubstituted thiophene via a C-C

bond, with an adjacent hydroxyl group.
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Feature Specification
Impact on
Reactivity/Properties

Stereochemistry
Trans-2-substituted

cyclohexanol

The ring-opening of

cyclohexene oxide by

organolithiums proceeds via

backside attack (SN2-like),

yielding the trans-isomer

exclusively.

Thiophene Regiochemistry 3,4-substitution

Unlike 2-substituted

thiophenes, the 3,4-pattern

blocks the

-positions, leaving the reactive

-positions (2,5) open for

metabolic oxidation or further

functionalization.

Halogen Handle C4-Bromine

Positioned ortho to the

cyclohexane attachment,

creating steric crowding that

influences catalyst approach

during cross-coupling.

H-Bonding C1-Hydroxyl

Acts as a Hydrogen Bond

Donor (HBD) and Acceptor

(HBA). Capable of

intramolecular H-bonding with

the thiophene sulfur or

-system.

Synthetic Methodology
The most robust route to this scaffold involves the regioselective mono-lithiation of 3,4-

dibromothiophene followed by nucleophilic opening of cyclohexene oxide.

Core Synthesis Pathway
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Precursor: 3,4-Dibromothiophene.[1][2][3][4]

Reagent:n-Butyllithium (1.0 equiv).[5]

Electrophile: Cyclohexene oxide.[6]

Lewis Acid Promoter (Optional):

can enhance epoxide opening yield but is often unnecessary with lithiated thiophenes.

Reagents

3,4-Dibromothiophene

Intermediate:
3-Bromo-4-lithiothiophene

Li-Halogen Exchange

n-BuLi
(-78°C, THF)

Cyclohexene Oxide

Product:
2-(4-Bromothiophen-3-yl)

cyclohexan-1-ol
(Trans-isomer)

Epoxide Opening
(Backside Attack)

Click to download full resolution via product page

Caption: Figure 1. Regioselective synthesis via lithium-halogen exchange and epoxide ring

opening.

Critical Control Point: Temperature must be maintained at -78°C during lithiation. 3-Bromo-4-

lithiothiophene is prone to "halogen dance" (scrambling) at higher temperatures, leading to

thermodynamically more stable 2-lithio species.

Chemical Reactivity Profile
This scaffold allows for "divergent synthesis," enabling the creation of libraries from a single

core.

A. Palladium-Catalyzed Cross-Coupling (Suzuki-Miyaura)
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The C4-Bromine is an excellent handle for Suzuki coupling.[7]

Challenge: Steric hindrance from the bulky cyclohexane ring at C3.

Solution: Use active catalyst systems like Pd(dppf)Cl₂ or Buchwald precatalysts (e.g., XPhos

Pd G2) to force the coupling with aryl boronic acids.

Outcome: Generates 3,4-diarylthiophene motifs, which are privileged structures in materials

science (OLEDs) and kinase inhibitors.

B. Oxidation & Reductive Amination
The C1-Hydroxyl can be oxidized to a ketone using Swern or Dess-Martin Periodinane (DMP)

conditions.

Utility: The resulting ketone is a gateway to amines via reductive amination, mimicking the

structure of Ketamine or PCP analogs (arylcyclohexylamines).

C. Intramolecular Cyclization (Parham Type)
If the hydroxyl group is protected or converted to a leaving group, the bromine can be

subjected to a second lithium-halogen exchange to trigger intramolecular cyclization.

Target: Tricyclic thienocycloheptanes.

2-(4-Bromothiophen-3-yl)
cyclohexan-1-ol

Suzuki Coupling
(Ar-B(OH)2, Pd cat.)

Oxidation
(Dess-Martin / Swern)

3-Aryl-4-cyclohexyl
thiophene derivatives

2-(4-Bromothienyl)
cyclohexanone
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Caption: Figure 2. Primary reactivity divergence points: Cross-coupling at the bromide and

oxidation at the alcohol.

Experimental Protocols
Protocol A: Synthesis of 2-(4-Bromothiophen-3-yl)cyclohexan-1-ol
Self-Validating Step: The disappearance of the starting material (3,4-dibromothiophene) on

TLC (Hexane/EtOAc 9:1) confirms lithiation efficiency.[2][5][8]

Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar,

nitrogen inlet, and rubber septum.

Solvent: Add 3,4-dibromothiophene (2.42 g, 10 mmol) and anhydrous THF (50 mL). Cool to

-78°C (dry ice/acetone bath).

Lithiation: Dropwise add n-BuLi (10 mmol, 2.5 M in hexanes) over 15 minutes.

Note: Maintain internal temp < -70°C to prevent scrambling. Stir for 30 mins at -78°C.

Epoxide Addition: Add cyclohexene oxide (1.18 g, 12 mmol) dissolved in 5 mL anhydrous

THF dropwise.

Reaction: Add

(1.1 equiv) dropwise (Optional, accelerates reaction). Allow the mixture to warm to 0°C
slowly over 2 hours.

Quench: Quench with saturated aqueous

(20 mL).

Workup: Extract with EtOAc (3 x 30 mL). Wash combined organics with brine, dry over

, and concentrate.

Purification: Flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).

Protocol B: Suzuki Coupling (General)
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Dissolve the bromothiophene alcohol (1 equiv) in Dioxane/Water (4:1).

Add Arylboronic acid (1.5 equiv) and

(3 equiv).

Degas with nitrogen for 10 mins.

Add

(5 mol%).

Heat to 80°C for 12 hours.

Medicinal Chemistry Implications
LogP Modulation: The thiophene ring is less lipophilic than a phenyl ring (

vs

), potentially improving solubility.

Metabolic Stability: The 3,4-substitution pattern blocks the beta-positions. However, the

alpha-positions (C2, C5) are electron-rich and susceptible to CYP450 oxidation (S-oxidation

or hydroxylation).

Design Tip: Block C2/C5 with small groups (F, Me, Cl) or use the Suzuki coupling to install

a metabolic shield at C4.

Bioisosterism: This scaffold mimics the "aryl-cyclohexyl" pharmacophore found in:

Tramadol (Analgesic)

Venlafaxine (Antidepressant)

PCP (NMDA antagonist - toxicological reference)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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